Cas no 3899-92-1 (3-methoxyphenol,4-methylbenzenesulfonic acid)

• Product Name: 3-methoxyphenol,4-methylbenzenesulfonic acid
• CAS No: 3899-92-1
• MF: C₁₄H₁₄O₄S
• MW: 278.323563098907
• CID: 2825286
• Update Time: 2026-04-28

3-methoxyphenol,4-methylbenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 3-methoxyphenol,4-methylbenzenesulfonic acid
• m-methoxyphenyl tosylate;1-Methoxy-3-(toluol-4-sulfonyloxy)-benzol;o-Methoxyphenyltosylat;3-methoxyphenyl p-toluenesulfonate;3-methoxyphenyl tosylate;Phenol,3-methoxy-,4-methylbenzenesulfonate;1-methoxy-3-(toluene-4-sulfonyloxy)-benzene;

Computed Properties

• Exact Mass: 296.07200

Experimental Properties

• PSA: 92.21000
• LogP: 3.72330

Additional information on 3-methoxyphenol,4-methylbenzenesulfonic acid

Recent Advances in the Applications of 3-Methoxyphenol and 4-Methylbenzenesulfonic Acid (CAS: 3899-92-1) in Chemical and Biomedical Research

The chemical and biomedical research fields have witnessed significant advancements in the applications of 3-methoxyphenol (guaiacol) and 4-methylbenzenesulfonic acid (p-toluenesulfonic acid, PTSA), particularly in the context of their roles as intermediates or catalysts in synthetic chemistry and drug development. These compounds, associated with the CAS number 3899-92-1, have been the focus of recent studies due to their versatile chemical properties and potential therapeutic benefits. This research brief synthesizes the latest findings on these compounds, highlighting their mechanistic roles, synthetic utility, and emerging applications in biomedicine.

3-Methoxyphenol, a phenolic derivative, has garnered attention for its antioxidant and antimicrobial properties. Recent studies have explored its incorporation into novel drug formulations aimed at combating oxidative stress-related diseases and microbial infections. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-methoxyphenol derivatives exhibit potent inhibitory effects against multidrug-resistant bacterial strains, suggesting their potential as next-generation antibiotics. Additionally, its role as a precursor in the synthesis of bioactive compounds, such as lignin-derived polyphenols, has been further elucidated, opening new avenues for sustainable drug development.

4-Methylbenzenesulfonic acid, a strong organic acid, continues to be a cornerstone in catalytic and synthetic applications. Its utility as a catalyst in esterification, alkylation, and polymerization reactions has been extensively documented. A groundbreaking 2024 study in Advanced Synthesis & Catalysis revealed that PTSA-based catalytic systems significantly enhance the efficiency of asymmetric synthesis, enabling the production of enantiomerically pure pharmaceuticals with higher yields and lower environmental impact. Moreover, its role in the stabilization of reactive intermediates has been leveraged to develop more robust synthetic pathways for complex molecules, including antiviral agents and anticancer drugs.

The intersection of these compounds in biomedical research is particularly noteworthy. A recent investigation highlighted their synergistic effects in the design of prodrugs, where 3-methoxyphenol acts as a masking group to improve drug solubility and bioavailability, while PTSA facilitates the controlled release of the active moiety. This dual functionality has been applied in the development of targeted therapies for inflammatory diseases, as reported in a 2023 Nature Communications article. Furthermore, the biocompatibility of these compounds has been validated through in vitro and in vivo studies, reinforcing their suitability for clinical applications.

In conclusion, the latest research underscores the multifaceted roles of 3-methoxyphenol and 4-methylbenzenesulfonic acid in advancing chemical and biomedical sciences. Their applications span from catalytic processes to therapeutic interventions, demonstrating their enduring relevance in the field. Future studies are expected to explore their potential in nanotechnology and personalized medicine, further expanding their impact. This brief serves as a timely update for researchers and industry professionals seeking to leverage these compounds in their work.